1-Ethyl-4-iodobenzene
Overview
Description
1-Ethyl-4-iodobenzene is a chemical compound with an aromatic ring that is used as a starting material for the synthesis of other compounds .
Synthesis Analysis
1-Ethyl-4-iodobenzene can be synthesized using iodine in acetonitrile at 40℃ for 1.5 hours . Another method involves the use of triethylsilane and indium (III) bromide in chloroform at 60℃ for 1 hour .Molecular Structure Analysis
The molecular formula of 1-Ethyl-4-iodobenzene is C8H9I . It has an aromatic ring with an ethyl group and an iodine atom attached to it .Chemical Reactions Analysis
1-Ethyl-4-iodobenzene is mainly used in cross-coupling reactions, such as the Suzuki reaction . It can be used to link two molecules together to form a new molecule .Physical And Chemical Properties Analysis
1-Ethyl-4-iodobenzene is a colorless to yellow to red-brown to brown liquid . It has a molecular weight of 232.06 . The compound is insoluble and sinks in water .Scientific Research Applications
Organic Synthesis
1-Ethyl-4-iodobenzene is an organic compound that is often used in organic synthesis . It is a clear colorless to yellow to brown liquid with a refractive index of 1.5890-1.5930 at 20°C .
Metal-Catalyzed Coupling Processes
Iodobenzene, a similar compound to 1-Ethyl-4-iodobenzene, is useful as a substrate in metal-catalyzed coupling processes such as the Heck reaction and the Sonogashira coupling . In the course of these reactions, the iodobenzene passes through an oxidative addition .
Synthesis of Biphenyl and Stilbene
Iodobenzene can be used as a starting material for the synthesis of biphenyl and stilbene . This suggests that 1-Ethyl-4-iodobenzene could potentially be used in a similar manner.
Synthesis of 3-Aryl-1,2,4-Triazolo[4,3-a]Pyridines
1-Ethyl-4-iodobenzene could potentially be used in the synthesis of 3-aryl-1,2,4-triazolo[4,3-a]pyridines . This efficient strategy provides a route to the synthesis of these compounds in water, which eliminates the requirement to use costly and unsafe volatile organic solvents .
Pharmacokinetics Research
The physicochemical properties of 1-Ethyl-4-iodobenzene, such as its lipophilicity and water solubility, make it a potential candidate for pharmacokinetics research . It has a calculated Log Po/w (iLOGP) of 2.45, suggesting it has moderate lipophilicity .
Safety Research
1-Ethyl-4-iodobenzene is also used in safety research. Its safety data, such as its hazard statements and precautionary statements, are studied to ensure safe handling and use .
Safety and Hazards
properties
IUPAC Name |
1-ethyl-4-iodobenzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9I/c1-2-7-3-5-8(9)6-4-7/h3-6H,2H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OOLSRHZMXAYDFB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)I |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9I |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70179954 |
Source
|
| Record name | 1-Ethyl-4-iodobenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70179954 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
232.06 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Ethyl-4-iodobenzene | |
CAS RN |
25309-64-2 |
Source
|
| Record name | 1-Ethyl-4-iodobenzene | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=25309-64-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1-Ethyl-4-iodobenzene | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0025309642 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 1-Ethyl-4-iodobenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70179954 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: How does 1-ethyl-4-iodobenzene influence the formation of heterodimeric capsules from cavitands 1a and 2a?
A1: Research indicates that 1-ethyl-4-iodobenzene acts as a guest molecule, promoting the formation of a heterodimeric capsule composed of tetracarboxyl-cavitand (1a) and tetra(3-pyridyl)-cavitand (2a) []. This assembly process is driven by a combination of factors:
- Hydrogen Bonding: The primary interaction holding the cavitand units (1a and 2a) together are four intermolecular CO₂H...N hydrogen bonds, forming a rim-to-rim arrangement. []
- CH-halogen Interactions: The iodine atom in 1-ethyl-4-iodobenzene interacts favorably with the inner protons of the methylene bridges (-O-H(out)CH(in)-O-) on the rims of the cavitands. These CH-halogen interactions contribute to the selective encapsulation of the guest molecule. []
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